Cas no 106181-89-9 (1-Propene-1-sulfinic acid, sodium salt)

• Product Name: 1-Propene-1-sulfinic acid, sodium salt
• CAS No: 106181-89-9
• MF: C₃H₅NaO₂S
• MW: 128.125370740891
• CID: 1175004
• PubChem ID: 165449445
• Update Time: 2025-10-30

1-Propene-1-sulfinic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1-sulfinic acid, sodium salt
• sodium (1E)-prop-1-ene-1-sulfinate
• EN300-723402
• 106181-89-9

• Inchi： 1S/C3H6O2S.Na/c1-2-3-6(4)5;/h2-3H,1H3,(H,4,5);/q;+1/p-1/b3-2+;
• InChI Key： OPGCZQHYLMWZLK-SQQVDAMQSA-M
• SMILES： S(/C=C/C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 127.99085
• Monoisotopic Mass: 127.99079485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 81
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 40.13

Additional information on 1-Propene-1-sulfinic acid, sodium salt

1-Propene-1-sulfinic acid, sodium salt (CAS No. 106181-89-9): An Overview

1-Propene-1-sulfinic acid, sodium salt (CAS No. 106181-89-9) is a versatile compound with significant applications in various fields, including chemical synthesis, pharmaceuticals, and materials science. This compound is a sodium salt of 1-propene-1-sulfinic acid, which is a derivative of propene and sulfur dioxide. The unique chemical structure and properties of this compound make it an essential reagent in many synthetic processes and research applications.

The molecular formula of 1-Propene-1-sulfinic acid, sodium salt is C₃H₅NaO₂S, and its molecular weight is approximately 124.13 g/mol. This compound is a white crystalline solid that is highly soluble in water and other polar solvents. Its solubility and reactivity are key factors that contribute to its wide range of applications in both academic and industrial settings.

In the field of chemical synthesis, 1-Propene-1-sulfinic acid, sodium salt has been extensively studied for its role as a reagent in various organic transformations. Recent research has highlighted its utility in the synthesis of sulfur-containing compounds, particularly those with biological activity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the efficient synthesis of sulfoxides and sulfones, which are important intermediates in the production of pharmaceuticals and agrochemicals.

The reactivity of 1-Propene-1-sulfinic acid, sodium salt with electrophiles has also been explored. A notable example is its use in the formation of sulfinate esters, which are valuable precursors for the synthesis of more complex molecules. This reaction pathway has been optimized to achieve high yields and selectivity, making it a preferred method in both laboratory-scale and industrial-scale syntheses.

In the pharmaceutical industry, 1-Propene-1-sulfinic acid, sodium salt has gained attention for its potential as an intermediate in the synthesis of drugs with anti-inflammatory and antioxidant properties. Research conducted by a team at the University of California demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. These findings have opened new avenues for the development of novel therapeutic agents for conditions such as arthritis and other inflammatory diseases.

Beyond its applications in organic synthesis and pharmaceuticals, 1-Propene-1-sulfinic acid, sodium salt has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the preparation of metallopolymers and coordination polymers. These materials have unique properties such as high thermal stability and mechanical strength, making them suitable for use in advanced materials like coatings and composites.

The environmental impact of chemicals is an important consideration in their use and development. Studies on the biodegradability and toxicity of 1-Propene-1-sulfinic acid, sodium salt have shown that it is relatively non-toxic and biodegradable under appropriate conditions. This makes it a more environmentally friendly option compared to some other sulfur-containing compounds used in similar applications.

In conclusion, 1-Propene-1-sulfinic acid, sodium salt (CAS No. 106181-89-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable reagent in chemical synthesis, pharmaceutical development, and materials science. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern chemistry.